Cas no 18535-39-2 (Heme a3)

• Product Name: Heme a3
• CAS No: 18535-39-2
• MF: C₄₉H₆₂FeN₄O₆
• MW: 858.884794712067
• CID: 170545
• Update Time: 2024-02-28

Heme a3 Chemical and Physical Properties

Names and Identifiers

• Ferrate(2-),[7-ethenyl-17-formyl-12-(1-hydroxy-5,9,13-trimethyltetradecyl)-3,8,13-trimethyl-21H,23H-porphine-2,18-dipropanoato(4-)-kN21,kN22,kN23,kN24]-, dihydrogen (9CI)
• heme a
• Ferrate(2-), (7-ethenyl-17-formyl-12-(1-hydroxy-5,9,13-trimethyltetradecyl)-3,8,13-trimethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N21,N22,N23,N24)-, dihydrogen
• Heme a3

• Inchi： 1S/C49H64N4O6.Fe/c1-9-34-31(6)39-25-45-49(46(55)18-12-17-30(5)16-11-15-29(4)14-10-13-28(2)3)33(8)40(52-45)24-44-37(27-54)36(20-22-48(58)59)43(53-44)26-42-35(19-21-47(56)57)32(7)38(51-42)23-41(34)50-39;/h9,23-30,46,55H,1,10-22H2,2-8H3,(H4,50,51,52,53,54,56,57,58,59);/q;+2/p-2/b38-23-,39-25-,40-24-,41-23-,42-26-,43-26-,44-24-,45-25-;
• InChI Key： MXCDXQWYRWFXRV-UZKJWJNUSA-L
• SMILES： [Fe+2].OC(C1C2C=C3C(C)=C(C=C)C(C=C4C(C)=C(CCC(=O)[O-])C(=CC5=C(CCC(=O)[O-])/C(=C/[O-])/C(C=C(C=1C)N=2)=N5)[N-]4)=N3)CCCC(C)CCCC(C)CCCC(C)C.[H+].[H+] |t:4,12,22,35|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 60
• Rotatable Bond Count: 18
• Complexity: 2100
• Topological Polar Surface Area: 162